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Compound of Interest

Compound Name: NDI-091143

Cat. No.: B609514

Essential Safety and Handling Guide for NDI-
091143

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety, operational, and disposal information for
the handling of NDI-091143, a potent, small-molecule inhibitor of human ATP-citrate lyase
(ACLY). Given that a comprehensive Safety Data Sheet (SDS) is not publicly available for this
novel compound, a conservative approach to handling is paramount. This document is
intended to supplement, not replace, your institution's standard safety protocols and a thorough
risk assessment.

Hazard Identification and Precautionary Measures

As NDI-091143 is a bioactive small molecule intended for research, its toxicological properties
are not fully characterized. Therefore, it should be handled as a potentially hazardous
substance. Assume it may be irritating to the eyes, skin, and respiratory tract, and potentially
harmful if ingested or absorbed.

General Handling Precautions:
e For research use only. Not for human or veterinary use.[1]

o Avoid inhalation of dust or aerosols.
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e Prevent contact with skin and eyes.
e Do not ingest.
o Work in a well-ventilated area, preferably within a certified chemical fume hood.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against exposure. The following table
summarizes the recommended PPE for handling NDI-091143 powder and solutions.

Equipment Specification Purpose

Prevents skin contact.

Breakthrough time and
Gloves Nitrile, double-gloved thickness data are not

available; frequent changes

are recommended.

Safety glasses with side
Protects eyes from dust

Eye Protection shields or chemical splash _

particles and splashes.

goggles
) Protects skin and personal

Lab Coat Full-length, with buttoned cuffs ) o

clothing from contamination.

Recommended when handling
Respiratory Protection N95 or higher-rated respirator the powder outside of a fume

hood to prevent inhalation.

Recommended in addition to
Face Shield goggles when there is a

significant risk of splashes.

Step-by-Step Handling Protocol

This protocol outlines the safe handling of NDI-091143 from receipt to experimental use.

3.1. Receiving and Storage
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e Upon Receipt: Inspect the package for any signs of damage or leakage in a designated
receiving area. Wear appropriate PPE (gloves, lab coat, eye protection).

o Storage: Store the compound in a tightly sealed, clearly labeled container. Recommended
storage conditions are desiccated at 0°C for the short term and -20°C for long-term storage.

[2]

Storage Condition Duration
0°C Short term
-20°C Long term

3.2. Preparation of Stock Solutions
NDI-091143 is soluble in DMSO.[2]

o Preparation Environment: All weighing and solution preparation should be conducted in a
chemical fume hood to minimize inhalation exposure.

e Weighing: Use an analytical balance within the fume hood. Handle the powder carefully to
avoid generating dust.

o Dissolution: Add the desired volume of solvent (e.g., DMSO) to the vial containing the pre-
weighed compound. Cap the vial and vortex until the solid is completely dissolved.
Sonication may be used to aid dissolution.

3.3. Experimental Use

 Dilutions: When making further dilutions from the stock solution, continue to work within a
fume hood.

e Cell Culture: For cell-based assays, the final concentration of DMSO should generally be
kept low (typically <0.1%) to avoid solvent-induced cytotoxicity.

e Animal Studies: For in vivo experiments, appropriate formulation and administration routes
should be determined based on experimental design and established protocols.
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Spill and Exposure Procedures

4.1. Spill Cleanup

o Small Spills (Powder):

o Gently cover the spill with absorbent paper towels to avoid raising dust.

o Dampen the paper towels with a suitable solvent (e.g., 70% ethanol) to wet the powder.

o Wipe the area from the outside in, placing the used towels in a sealed bag for chemical

waste disposal.

o Clean the spill area with soap and water.

o Small Spills (Solution):

o Absorb the spill with absorbent pads or spill pillows.

o Wipe the area clean with soap and water.

o Place all contaminated materials in a sealed bag for chemical waste disposal.

4.2. Exposure Response

Exposure Route

First Aid Measures

Inhalation

Move to fresh air. Seek medical attention if

breathing becomes difficult.

Skin Contact

Immediately wash the affected area with soap
and plenty of water for at least 15 minutes.

Remove contaminated clothing.

Eye Contact

Immediately flush eyes with copious amounts of
water for at least 15 minutes, holding the eyelids

open. Seek medical attention.

Ingestion

Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

© 2025 BenchChem. All rights reserved.

4/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b609514?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

Safety O ing Guid
BE“GHE ° etyChecpkeAI\‘/?iESISy& Itjrilcineg

Disposal Plan

All waste materials contaminated with NDI-091143 must be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations.

e Solid Waste: This includes unused powder, contaminated gloves, pipette tips, and paper
towels. Collect in a clearly labeled, sealed container for hazardous waste.

o Liquid Waste: This includes unused stock solutions and experimental media containing NDI-
091143. Collect in a labeled, leak-proof container for hazardous liquid waste. Do not pour

down the drain.

e Sharps Waste: Contaminated needles and syringes should be disposed of in a designated
sharps container for hazardous waste.

Visualized Workflows

Experimental Workflow for Handling NDI-091143
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Caption: A step-by-step workflow for the safe handling of NDI-091143.
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Caption: The hierarchy of controls for mitigating chemical hazards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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